Cas no 1803816-23-0 (3,5-Dibromo-2,4-difluorophenol)

• Product Name: 3,5-Dibromo-2,4-difluorophenol
• CAS No: 1803816-23-0
• MF: C₆H₂Br₂F₂O
• MW: 287.88428735733
• CID: 4976952
• PubChem ID: 130912824
• Update Time: 2026-02-27

3,5-Dibromo-2,4-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2,4-difluorophenol
• BS-47418
• 1803816-23-0
• F74183

• Inchi： 1S/C6H2Br2F2O/c7-2-1-3(11)6(10)4(8)5(2)9/h1,11H
• InChI Key： DKYKWAUTGHTLDV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1F)O)Br)F

Computed Properties

• Exact Mass: 287.84200g/mol
• Monoisotopic Mass: 285.84405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Additional information on 3,5-Dibromo-2,4-difluorophenol

Professional Introduction to 3,5-Dibromo-2,4-difluorophenol (CAS No. 1803816-23-0)

3,5-Dibromo-2,4-difluorophenol is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its Chemical Abstracts Service (CAS) number 1803816-23-0, features a phenolic core substituted with bromine and fluorine atoms at specific positions. Its distinct chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular formula of 3,5-Dibromo-2,4-difluorophenol is C₆H₂Br₂F₂O, reflecting its composition of carbon, hydrogen, bromine, fluorine, and oxygen atoms. The presence of multiple halogen atoms—specifically bromine at the 3rd and 5th positions and fluorine at the 2nd and 4th positions—imparts unique reactivity and stability to the molecule. This arrangement enhances its utility in cross-coupling reactions, which are fundamental to modern drug discovery and molecular construction.

In recent years, 3,5-Dibromo-2,4-difluorophenol has been explored as a key building block in the development of novel pharmaceutical agents. Its brominated structure allows for facile participation in Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the formation of carbon-carbon and carbon-nitrogen bonds with precision. Such transformations are critical for constructing complex scaffolds found in therapeutic compounds targeting various diseases.

One of the most compelling applications of 3,5-Dibromo-2,4-difluorophenol lies in its role as a precursor to antimicrobial and antiviral agents. The halogenated phenol core exhibits potent interactions with biological targets due to its ability to disrupt aromatic stacking and hydrogen bonding networks. Researchers have leveraged this property to design molecules with enhanced efficacy against resistant strains of bacteria and viruses. For instance, derivatives of this compound have shown promising activity against gram-negative pathogens by interfering with essential metabolic pathways.

The fluorine substituents in 3,5-Dibromo-2,4-difluorophenol contribute to metabolic stability and lipophilicity, which are desirable attributes in drug candidates. Fluoroalkyl groups often enhance pharmacokinetic profiles by reducing rapid clearance from the body. This characteristic has been exploited in the synthesis of kinase inhibitors and other small-molecule drugs where prolonged half-life is crucial for therapeutic efficacy.

From a materials science perspective, 3,5-Dibromo-2,4-difluorophenol serves as a precursor for advanced polymers and liquid crystals. Its rigid aromatic framework can be incorporated into conjugated polymers used in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The halogen atoms facilitate polymerization reactions while maintaining structural integrity under operational conditions.

The synthesis of 3,5-Dibromo-2,4-difluorophenol typically involves multi-step organic transformations starting from commercially available aromatic hydrocarbons. Common methodologies include halogenation using electrophilic reagents followed by selective functionalization at desired positions. Advances in catalytic systems have enabled more efficient routes to this compound without compromising yield or purity.

In academic research circles, 3 ,5 -Dibromo -2 ,4 -dif luor ophen ol continues to be a subject of investigation due to its versatility as an electrophile in medicinal chemistry. Its scaffold has been modified through nucleophilic aromatic substitution (SNAr) or metal-catalyzed reactions to generate libraries of novel heterocycles for drug discovery efforts. Computational studies have further highlighted its potential as an intermediate in asymmetric synthesis where enantioselective transformations are required.

The industrial relevance of 3 ,5 -Dibromo -2 ,4 -dif luor ophen ol is underscored by its incorporation into several patents filed by pharmaceutical companies seeking proprietary chemical entities for unmet medical needs. Its role as both a synthon and a lead compound underscores its importance across multiple domains within chemical biology and medicinal chemistry research.

Future directions involving 3 ,5 -Dibromo -2 ,4 -dif luor ophen ol may explore its applications in photodynamic therapy (PDT) or as an imaging probe due to its ability to undergo photochemical reactions under controlled conditions. The interplay between light exposure and halogenated aromatic systems offers exciting possibilities for developing next-generation theranostic agents that combine diagnostics with treatment capabilities.